Cas no 1490206-48-8 (Tert-Butyl 3-hydroxy-3-[(pyridin-2-yl)methyl]azetidine-1-carboxylate)

• Product Name: Tert-Butyl 3-hydroxy-3-[(pyridin-2-yl)methyl]azetidine-1-carboxylate
• CAS No: 1490206-48-8
• MF: C₁₄H₂₀N₂O₃
• MW: 264.320203781128
• MDL: MFCD21596771
• CID: 4607038
• PubChem ID: 65920029
• Update Time: 2025-10-23

Tert-Butyl 3-hydroxy-3-[(pyridin-2-yl)methyl]azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-hydroxy-3-[(pyridin-2-yl)methyl]azetidine-1-carboxylate
• SB22391
• t-Butyl 3-hydroxy-3-[(pyridin-2-yl)methyl]azetidine-1-carboxylate
• tert-Butyl3-hydroxy-3-[(pyridin-2-yl)methyl]azetidine-1-carboxylate
• AKOS015261733
• 1-Boc-3-hydroxy-3-(pyridin-2-ylmethyl)azetidine
• MFCD21596771
• SY322333
• 1490206-48-8
• AS-79183
• CS-0057015
• P20414
• 1-Boc-3-hydroxy-3-[(pyridin-2-yl)methyl]azetidine
• tert-butyl 3-hydroxy-3-(pyridin-2-ylmethyl)azetidine-1-carboxylate
• Tert-Butyl 3-hydroxy-3-[(pyridin-2-yl)methyl]azetidine-1-carboxylate

• MDL： MFCD21596771
• Inchi： 1S/C14H20N2O3/c1-13(2,3)19-12(17)16-9-14(18,10-16)8-11-6-4-5-7-15-11/h4-7,18H,8-10H2,1-3H3
• InChI Key： RCIGABABSHRDEV-UHFFFAOYSA-N
• SMILES： OC1(CC2C=CC=CN=2)CN(C(=O)OC(C)(C)C)C1

Computed Properties

• Exact Mass: 264.14739250 g/mol
• Monoisotopic Mass: 264.14739250 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 62.7
• Molecular Weight: 264.32

Additional information on Tert-Butyl 3-hydroxy-3-[(pyridin-2-yl)methyl]azetidine-1-carboxylate

Introduction to Tert-Butyl 3-hydroxy-3-[(pyridin-2-yl)methyl]azetidine-1-carboxylate (CAS No. 1490206-48-8)

Tert-Butyl 3-hydroxy-3-[(pyridin-2-yl)methyl]azetidine-1-carboxylate (CAS No. 1490206-48-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound, characterized by its unique structural features, holds promise in various biochemical applications, particularly in the synthesis of novel therapeutic agents. The presence of both hydroxyl and pyridine-methyl substituents makes it a versatile intermediate for constructing complex molecular architectures.

The molecular structure of Tert-butyl 3-hydroxy-3-[(pyridin-2-yl)methyl]azetidine-1-carboxylate consists of an azetidine core functionalized with a tert-butyl group, a hydroxyl group, and a pyridine-methyl side chain. This arrangement not only enhances its reactivity but also allows for further chemical modifications, making it a valuable building block in synthetic chemistry. The azetidine ring, a five-membered heterocycle, is known for its stability and ability to participate in various chemical reactions, including nucleophilic substitutions and cycloadditions.

In recent years, there has been growing interest in the development of new pharmaceuticals that incorporate azetidine derivatives due to their potential biological activities. For instance, studies have shown that azetidine-based compounds can exhibit antimicrobial, anti-inflammatory, and anticancer properties. The hydroxyl group in Tert-butyl 3-hydroxy-3-[(pyridin-2-yl)methyl]azetidine-1-carboxylate provides a site for hydrogen bonding interactions, which can be crucial for binding to biological targets. Additionally, the pyridine-methyl moiety can engage in coordination with metal ions or other functional groups, further expanding its utility in drug design.

The tert-butyl group serves as a protecting group for the carboxylic acid moiety, preventing unwanted side reactions during synthetic processes. This protection-deprotection strategy is commonly employed in organic synthesis to ensure the selective modification of specific functional groups. The carboxylate ester form enhances the solubility of the compound in polar solvents, facilitating its use in solution-phase reactions and purification processes.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of Tert-butyl 3-hydroxy-3-[(pyridin-2-yl)methyl]azetidine-1-carboxylate with greater accuracy. Molecular docking studies have identified potential binding interactions with enzymes and receptors involved in various disease pathways. These insights have guided the design of more targeted and effective drug candidates. Furthermore, the compound's structural features make it an attractive scaffold for developing protease inhibitors, which are critical in treating conditions such as cancer and inflammation.

The synthesis of Tert-butyl 3-hydroxy-3-[(pyridin-2-yl)methyl]azetidine-1-carboxylate involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group modifications. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in introducing the pyridine-methyl side chain into the azetidine core. These methods highlight the importance of transition metal catalysis in modern organic synthesis.

In conclusion, Tert-butyl 3-hydroxy-3-[pyridin-2-ylmethyl]azetidine-1-carboxylate represents a promising compound with significant potential in pharmaceutical research and development. Its unique structural features and reactivity make it a valuable intermediate for constructing complex drug molecules. As our understanding of biological systems continues to evolve, compounds like this are likely to play an increasingly important role in the discovery and development of novel therapeutic agents.